(R)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride

• IUPAC Name: methyl (2R)-2-amino-3-cyclopentylpropanoate;hydrochloride
• InChI: InChI=1S/C9H17NO2.ClH/c1-12-9(11)8(10)6-7-4-2-3-5-7;/h7-8H,2-6,10H2,1H3;1H/t8-;/m1./s1
• InChI Key: RAGBLBBMRQLNKB-DDWIOCJRSA-N
• Canonical SMILES: COC(=O)C(CC1CCCC1)N.Cl
• Isomeric SMILES: COC(=O)[C@@H](CC1CCCC1)N.Cl
• Molecular Formula: C9H18ClNO2
• Molecular Weight: 207.70 g/mol

Description

(R)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride (also known as R-MACP) is an important organic compound with a variety of applications in the scientific research field. It is a white crystalline powder that is soluble in water and ethanol. R-MACP is used in a variety of research applications, including the synthesis of pharmaceuticals, organic compounds, and other chemicals. It is also used in the study of biochemical and physiological processes, and has been used in a variety of laboratory experiments.

Scientific Research Applications

R-MACP has a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, organic compounds, and other chemicals. It is also used in the study of biochemical and physiological processes, and has been used in a variety of laboratory experiments. R-MACP has also been used as a reagent in the synthesis of a variety of compounds, including amino acids, peptides, and peptidomimetics.

Mechanism of Action

R-MACP is believed to act by inhibiting the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. This leads to an increase in the levels of acetylcholine, which can have a variety of effects on the body, including increased alertness, improved memory, and improved motor skills.
Biochemical and Physiological Effects
R-MACP has been studied for its potential effects on the body. It has been shown to have an effect on the levels of acetylcholine, which can lead to increased alertness, improved memory, and improved motor skills. Additionally, R-MACP has been shown to have an effect on the levels of dopamine and serotonin, two neurotransmitters involved in the regulation of mood and emotion.

Advantages and Limitations for Lab Experiments

R-MACP is a useful reagent in a variety of laboratory experiments. It is relatively easy to synthesize, and can be stored in aqueous solution for extended periods of time. However, it is also important to consider the potential limitations of R-MACP in laboratory experiments. It is not very stable in the presence of light or oxygen, and can react with other compounds in the reaction mixture. Additionally, it is important to consider the potential toxicity of the compound, as it can cause irritation to the skin and eyes.

Future Directions

There are a variety of potential future directions for R-MACP research. One potential area of research is the development of new synthetic methods for the production of R-MACP. Additionally, further research could be conducted on the biochemical and physiological effects of R-MACP, as well as its potential applications in the synthesis of pharmaceuticals, organic compounds, and other chemicals. Finally, research could be conducted on the potential toxicity of R-MACP, as well as its potential interactions with other compounds.

Synthesis Methods

R-MACP is synthesized through a process known as reductive amination. This involves the reaction of a primary amine and an aldehyde or ketone in the presence of a reducing agent, such as sodium cyanoborohydride or lithium aluminum hydride. The reaction is typically carried out in aqueous solution, and the product is isolated as the hydrochloride salt.